![molecular formula C15H11ClF3NO2 B600898 Efavirenz impurity (6-chloro-4-[2-(2-methylcyclopropyl)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one) CAS No. 1217623-65-8](/img/no-structure.png)
Efavirenz impurity (6-chloro-4-[2-(2-methylcyclopropyl)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one)
Overview
Description
Efavirenz impurity, also known as 6-chloro-4-((2-methylcyclopropyl)ethynyl)-4-(trifluoromethyl)-1H-benzo[d][1,3]oxazin-2(4H)-one, is a compound related to Efavirenz, a drug used in the treatment of HIV . The molecular formula of this impurity is C15H11ClF3NO2 .
Molecular Structure Analysis
The molecular structure of this Efavirenz impurity is complex, with a molecular weight of 329.71 . It contains a benzoxazinone core, which is substituted with a trifluoromethyl group, a chloro group, and a 2-methylcyclopropyl ethynyl group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Efavirenz impurity (6-chloro-4-[2-(2-methylcyclopropyl)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one) involves the synthesis of 2-amino-4-chlorobenzoic acid, which is then converted to 6-chloro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one. The final step involves the coupling of 2-(2-methylcyclopropyl)ethynyl magnesium bromide with 6-chloro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one to obtain the desired compound.", "Starting Materials": [ "4-chloro-2-nitrobenzoic acid", "Hydrogen gas", "Hydrochloric acid", "Thionyl chloride", "Dimethylformamide", "Potassium carbonate", "Trifluoroacetic anhydride", "2-(2-methylcyclopropyl)ethynyl magnesium bromide" ], "Reaction": [ "Reduction of 4-chloro-2-nitrobenzoic acid to 2-amino-4-chlorobenzoic acid using hydrogen gas and palladium catalyst", "Conversion of 2-amino-4-chlorobenzoic acid to 6-chloro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one using thionyl chloride, dimethylformamide, and potassium carbonate", "Coupling of 2-(2-methylcyclopropyl)ethynyl magnesium bromide with 6-chloro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one using trifluoroacetic anhydride as a coupling agent" ] } | |
CAS RN |
1217623-65-8 |
Product Name |
Efavirenz impurity (6-chloro-4-[2-(2-methylcyclopropyl)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one) |
Molecular Formula |
C15H11ClF3NO2 |
Molecular Weight |
329.71 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Origin of Product |
United States |
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![2-[(3-Methyl-2,4,6-trioxo-1,3-diazinan-1-yl)methyl]benzonitrile](/img/structure/B600827.png)
